molecular formula C11H11N3O B8742989 6-methyl-3,5-dihydro-1H-imidazo[2,1-b]quinazolin-2-one CAS No. 58579-77-4

6-methyl-3,5-dihydro-1H-imidazo[2,1-b]quinazolin-2-one

Cat. No.: B8742989
CAS No.: 58579-77-4
M. Wt: 201.22 g/mol
InChI Key: QMIGUHOZYORBPK-UHFFFAOYSA-N
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Description

6-methyl-3,5-dihydro-1H-imidazo[2,1-b]quinazolin-2-one is a useful research compound. Its molecular formula is C11H11N3O and its molecular weight is 201.22 g/mol. The purity is usually 95%.
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Properties

CAS No.

58579-77-4

Molecular Formula

C11H11N3O

Molecular Weight

201.22 g/mol

IUPAC Name

6-methyl-3,5-dihydro-1H-imidazo[2,1-b]quinazolin-2-one

InChI

InChI=1S/C11H11N3O/c1-7-3-2-4-9-8(7)5-14-6-10(15)13-11(14)12-9/h2-4H,5-6H2,1H3,(H,12,13,15)

InChI Key

QMIGUHOZYORBPK-UHFFFAOYSA-N

Canonical SMILES

CC1=C2CN3CC(=O)NC3=NC2=CC=C1

Origin of Product

United States

Synthesis routes and methods I

Procedure details

A mixture of N-(2-amino-6-methylbenzyl)glycine ethyl ester (1.097 g, 0.0049 mole) and 3,5-dimethylpyrazole-1-carboxamidine nitrate (0.993 g, 0.0049 mole) in absolute ethanol (15 ml) was heated at reflux for 64 hours. The mixture then was filtered and the product washed with hot ethanol to yield the title compound (0.610 g, 61%); identical (ir, nmr) with authentic material prepared according to the procedure of J. Med. Chem., 18, 224 (1975)).
Quantity
1.097 g
Type
reactant
Reaction Step One
Quantity
0.993 g
Type
reactant
Reaction Step One
Quantity
15 mL
Type
solvent
Reaction Step One
Yield
61%

Synthesis routes and methods II

Procedure details

A mixture of N-(2-amino-6-methylbenzyl)glycine ethyl ester (0.972 g, 0.00437 mole) and 2-methyl-2-thiopseudourea sulfate (0.609 g, 0.00219 mole) in absolute ethanol (15 ml) was stirred at reflux for 16 hours. Workup as in Example 2 gave the title compound (47 mg), identical (ir) with authentic material prepared according to the procedure of J. Med. Chem., 18, 224 (1975).
Quantity
0.972 g
Type
reactant
Reaction Step One
Quantity
0.609 g
Type
reactant
Reaction Step One
Quantity
15 mL
Type
solvent
Reaction Step One

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